Cas no 28940-14-9 (1-Benzoxepin-3(2H)-one, 4,5-dihydro-7-methyl-)
28940-14-9 structure
Product Name:1-Benzoxepin-3(2H)-one, 4,5-dihydro-7-methyl-
CAS No:28940-14-9
MF:C11H12O2
MW:176.211783409119
CID:1436990
Update Time:2024-08-15
1-Benzoxepin-3(2H)-one, 4,5-dihydro-7-methyl- Chemical and Physical Properties
Names and Identifiers
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- 1-Benzoxepin-3(2H)-one, 4,5-dihydro-7-methyl-
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- Inchi: 1S/C11H12O2/c1-8-2-5-11-9(6-8)3-4-10(12)7-13-11/h2,5-6H,3-4,7H2,1H3
- InChI Key: UAZIHOJMWMXXEV-UHFFFAOYSA-N
- SMILES: O1C2=CC=C(C)C=C2CCC(=O)C1
Computed Properties
- Exact Mass: 176.08376
Experimental Properties
- Density: 1.116±0.06 g/cm3(Predicted)
- Boiling Point: 311.1±31.0 °C(Predicted)
- PSA: 26.3
1-Benzoxepin-3(2H)-one, 4,5-dihydro-7-methyl- Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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